Cas no 2171660-65-2 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid
• CAS No: 2171660-65-2
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5959767
• PubChem ID: 165526390
• Update Time: 2025-06-12

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pyridine-3-carboxylic acid
• 2171660-65-2
• EN300-1493297

• Inchi： 1S/C26H25N3O5/c1-2-7-23(24(30)28-17-12-16(25(31)32)13-27-14-17)29-26(33)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-14,22-23H,2,7,15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： PJZPKGYPIPRGKG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC=C(C(=O)O)C=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid (CAS No. 2171660-65-2)

In the realm of organic chemistry and pharmaceutical research, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid (CAS No. 2171660-65-2) stands out as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring a pyridine-3-carboxylic acid backbone and an Fmoc-protected amino group, makes it a versatile building block for designing novel therapeutic agents.

The growing demand for peptide-based therapeutics has propelled the importance of compounds like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid. Researchers are increasingly exploring its applications in targeted drug delivery and bioconjugation, aligning with trends in personalized medicine. The Fmoc group in this compound ensures stability during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. This aligns with the industry's shift toward green chemistry and automated synthesis platforms.

One of the most searched questions in this domain is: "How does Fmoc protection enhance peptide synthesis efficiency?" The answer lies in the compound's design. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) moiety shields the amino group during chain elongation, preventing unwanted side reactions. This feature is critical for synthesizing complex peptides like GPCR-targeting molecules or anticancer peptides, which are hot topics in biomedical research. Moreover, the pyridine ring introduces aromaticity and hydrogen-bonding capacity, enabling interactions with biological targets.

From an analytical perspective, CAS No. 2171660-65-2 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) studies reveal characteristic shifts for the fluorenyl protons (7.2–7.8 ppm) and the pyridine ring (8.0–8.5 ppm), facilitating purity assessment. High-performance liquid chromatography (HPLC) methods optimized for Fmoc-amino acid derivatives are frequently discussed in forums, reflecting user interest in quality control protocols.

The compound's role in click chemistry applications is another trending subject. Its carboxylic acid functionality allows conjugation with azide/alkyne groups, supporting the development of theranostic agents (combining therapy and diagnostics). This resonates with the rising popularity of multifunctional nanomaterials in oncology research. Notably, patent databases show increasing filings involving 2171660-65-2 for biomarker detection systems, underscoring its commercial potential.

Environmental considerations are also shaping discussions around this compound. Unlike older Boc-protected analogs, Fmoc-based derivatives like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid generate less hazardous waste during deprotection (releasing only CO₂ and fluorene). This advantage supports compliance with REACH regulations and aligns with the pharmaceutical industry's push toward sustainable manufacturing.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid (CAS No. 2171660-65-2) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its design caters to contemporary needs in high-throughput screening, precision medicine, and eco-friendly synthesis, making it a staple in research laboratories worldwide. As peptide therapeutics gain FDA approvals (e.g., for diabetes and obesity), demand for such Fmoc-building blocks will undoubtedly escalate.